![molecular formula C8H8O2 B018310 4-Hydroxyphenylacetaldehyde CAS No. 7339-87-9](/img/structure/B18310.png)
4-Hydroxyphenylacetaldehyde
Overview
Description
Scientific Research Applications
4-Hydroxyphenyl acetaldehyde has several scientific research applications:
Chemistry: It is used in the synthesis of various organic compounds and as an intermediate in chemical reactions.
Biology: It plays a role in the metabolism of amino acids and neurotransmitters.
Medicine: Its derivatives are studied for their potential therapeutic effects, including their role in the biosynthesis of bioactive compounds.
Industry: It is used in the production of fine chemicals and pharmaceuticals.
Mechanism of Action
4-Hydroxyphenyl acetaldehyde exerts its effects through various biochemical pathways:
Biochemical Analysis
Biochemical Properties
2-(4-Hydroxyphenyl)acetaldehyde plays a significant role in biochemical reactions. It is produced from the metabolism of tyramine by monoamine oxidase (MAO) enzymes in humans and the tyramine oxidase (tynA) enzyme in Escherichia coli . It interacts with various enzymes, proteins, and other biomolecules, and these interactions are crucial for its function.
Cellular Effects
The effects of 2-(4-Hydroxyphenyl)acetaldehyde on various types of cells and cellular processes are diverse. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of 2-(4-Hydroxyphenyl)acetaldehyde involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
2-(4-Hydroxyphenyl)acetaldehyde is involved in several metabolic pathways. It interacts with various enzymes or cofactors, and can affect metabolic flux or metabolite levels .
Preparation Methods
4-Hydroxyphenyl acetaldehyde can be synthesized from L-tyrosine via a parsley tyrosine decarboxylase . This enzyme catalyzes the production of 4-hydroxyphenyl acetaldehyde directly from L-tyrosine without forming tyramine as an intermediate . Additionally, it can be produced from the metabolism of tyramine by monoamine oxidase enzymes in humans and the tyramine oxidase enzyme in Escherichia coli .
Chemical Reactions Analysis
4-Hydroxyphenyl acetaldehyde undergoes various chemical reactions, including:
Formation of Oximes and Hydrazones: It can react with hydroxylamine to form oximes or with hydrazine to form hydrazones.
Comparison with Similar Compounds
4-Hydroxyphenyl acetaldehyde is unique due to its specific roles in biological processes and its involvement in the biosynthesis of significant natural products. Similar compounds include:
Phenylacetaldehyde: A precursor in the synthesis of 4-hydroxyphenyl acetaldehyde.
4-Hydroxyphenylacetic acid: A product formed from the oxidation of 4-hydroxyphenyl acetaldehyde.
Benzylisoquinoline alkaloids: Compounds like berberine and morphine that are synthesized through pathways involving 4-hydroxyphenyl acetaldehyde.
properties
IUPAC Name |
2-(4-hydroxyphenyl)acetaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O2/c9-6-5-7-1-3-8(10)4-2-7/h1-4,6,10H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPRPPFIAVHPVJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00223631 | |
Record name | 4-Hydroxyphenylacetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00223631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 4-Hydroxyphenylacetaldehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003767 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
7339-87-9 | |
Record name | 4-Hydroxyphenylacetaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7339-87-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxyphenylacetaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007339879 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Hydroxyphenylacetaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00223631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-hydroxyphenyl)acetaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-HYDROXYPHENYLACETALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HDJ7B4KB3X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 4-Hydroxyphenylacetaldehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0003767 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of p-hydroxyphenylacetaldehyde?
A1: The molecular formula of p-hydroxyphenylacetaldehyde is C8H8O2, and its molecular weight is 136.15 g/mol.
Q2: Are there any spectroscopic data available for p-hydroxyphenylacetaldehyde?
A2: While the provided research papers do not delve deep into spectroscopic characterization, [14C‐synthesen biologisch interessanter p‐substituierter aryläthan‐körper] [] describes the synthesis of p-hydroxyphenylacetaldehyde oxime-1−14C and mentions using thin layer chromatography for purification and analysis.
Q3: How is p-hydroxyphenylacetaldehyde produced in biological systems?
A3: p-Hydroxyphenylacetaldehyde is a key intermediate in tyrosine metabolism. Research shows it's formed via several pathways:
Q4: What are the downstream effects of p-hydroxyphenylacetaldehyde in biological systems?
A4: p-Hydroxyphenylacetaldehyde can have various downstream effects, often influenced by its reactive nature:
Q5: What is the role of norcoclaurine synthase (NCS) in relation to p-hydroxyphenylacetaldehyde?
A5: NCS is a key enzyme that utilizes p-hydroxyphenylacetaldehyde. It catalyzes the stereospecific Pictet-Spengler condensation of p-hydroxyphenylacetaldehyde and dopamine to form (S)-norcoclaurine. This reaction is the first committed step in the biosynthesis of benzylisoquinoline alkaloids in plants. [, , , , , , ]
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